Silicon nitride
Silicon nitride
Silicon nitride based ceramics possess high fracture toughness, hardness and wear resistance, resistance to corrosion, thermal stability. Two known polymorphs of silicon nitride exist, alpha and beta Si3N4, both have hexagonal structure. A study shows that a third state, cubic spinel structure, has also been synthesized.
Brand Name:
Vulcanchem
CAS No.:
12033-89-5
VCID:
VC20967006
InChI:
InChI=1S/N4Si3/c1-5-2-6(1)3(5)7(1,2)4(5)6
SMILES:
N12[Si]34N5[Si]16N3[Si]25N46
Molecular Formula:
Si3N4
N4Si3
N4Si3
Molecular Weight:
140.28 g/mol
Silicon nitride
CAS No.: 12033-89-5
Cat. No.: VC20967006
Molecular Formula: Si3N4
N4Si3
Molecular Weight: 140.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Silicon nitride based ceramics possess high fracture toughness, hardness and wear resistance, resistance to corrosion, thermal stability. Two known polymorphs of silicon nitride exist, alpha and beta Si3N4, both have hexagonal structure. A study shows that a third state, cubic spinel structure, has also been synthesized. |
|---|---|
| CAS No. | 12033-89-5 |
| Molecular Formula | Si3N4 N4Si3 |
| Molecular Weight | 140.28 g/mol |
| IUPAC Name | 2,4,6,7-tetraza-1,3,5-trisilahexacyclo[3.1.1.01,4.02,5.03,6.03,7]heptane |
| Standard InChI | InChI=1S/N4Si3/c1-5-2-6(1)3(5)7(1,2)4(5)6 |
| Standard InChI Key | HQVNEWCFYHHQES-UHFFFAOYSA-N |
| SMILES | N12[Si]34N5[Si]16N3[Si]25N46 |
| Canonical SMILES | N12[Si]34N5[Si]16N3[Si]25N46 |
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